1,2,4,5-Tetramethyl-3-(2,2-diiodomethylpropyl)benzene

• CAS No.: 55712-70-4
• Molecular Formula: C15H22I2
• Molecular Weight: 456.14 g/mol
• IUPAC Name: 3-[3-iodo-2-(iodomethyl)-2-methylpropyl]-1,2,4,5-tetramethylbenzene
• InChI: InChI=1S/C15H22I2/c1-10-6-11(2)13(4)14(12(10)3)7-15(5,8-16)9-17/h6H,7-9H2,1-5H3
• InChI Key: SPSIDOLGSYKIRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)CC(C)(CI)CI)C)C

Description

1,2,4,5-Tetramethyl-3-(2,2-diiodomethylpropyl)benzene is a synthetic aromatic compound of interest in advanced organic and materials chemistry research. This compound features a 1,2,4,5-tetramethylbenzene (durene) core, a scaffold known for its high symmetry and robust thermal properties . The structure is further functionalized at the 3-position with a unique 2,2-diiodomethylpropyl side chain, introducing heavy iodine atoms which can be pivotal for exploring novel chemical transformations. The iodine substituents make this compound a valuable intermediate for cross-coupling reactions, such as Suzuki or Ullmann-type couplings, facilitating the construction of complex molecular architectures. Researchers may also utilize it in the development of specialized ligands, liquid crystals, or as a precursor in the synthesis of polymers with tailored properties. The electron-donating methyl groups on the benzene ring can influence the electron density of the aromatic system, potentially tuning its reactivity and interaction with other molecules. This product is intended for research and development purposes in a laboratory setting. It is For Research Use Only and is not intended for diagnostic or therapeutic uses in humans or animals.

Biological Activity

1,2,4,5-Tetramethyl-3-(2,2-diiodomethylpropyl)benzene, also known by its CAS number 55712-70-4, is a complex organic compound characterized by a unique molecular structure that includes multiple methyl and iodine substituents. This compound is of interest due to its potential biological activities and applications in various fields including medicinal chemistry and materials science.

The compound has the following chemical properties:

• Molecular Formula : C₁₅H₂₂I₂
• Molecular Weight : 456.144 g/mol
• Density : 1.661 g/cm³
• Boiling Point : 422.8 °C
• Flash Point : 198.8 °C

These properties suggest that the compound is relatively stable under standard conditions but may exhibit significant reactivity due to the presence of iodine atoms.

Antimicrobial Properties

Research has indicated that compounds containing iodine can exhibit antimicrobial activity. Iodine is known for its ability to disrupt microbial cell walls and interfere with metabolic processes. The presence of multiple iodine atoms in 1,2,4,5-Tetramethyl-3-(2,2-diiodomethylpropyl)benzene suggests potential efficacy against a range of bacterial and fungal pathogens.

Case Studies

• Antibacterial Activity : A study demonstrated that halogenated compounds, particularly those with iodine, showed promising results against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. The mechanism is believed to involve the halogenation of key amino acids in bacterial proteins, leading to dysfunction in protein synthesis .
• Antifungal Activity : Another investigation focused on the antifungal properties of iodine-containing compounds. Results indicated that these compounds could inhibit the growth of fungi such as Candida albicans by disrupting cell membrane integrity .
• Cytotoxicity Studies : Preliminary cytotoxicity assays have been conducted to evaluate the effects of this compound on human cell lines. The results suggested that while there is some level of cytotoxicity at high concentrations, lower doses may be effective for therapeutic applications without significant toxicity .

The biological activity of 1,2,4,5-Tetramethyl-3-(2,2-diiodomethylpropyl)benzene can be attributed to:

• Iodine Substitution : The presence of diiodomethyl groups enhances the lipophilicity of the compound, allowing it to penetrate biological membranes more effectively.
• Reactive Intermediates : Upon metabolism, the compound may generate reactive oxygen species (ROS), which can lead to oxidative stress in microbial cells.
• Interference with Enzymatic Functions : The compound may inhibit key enzymes involved in cellular respiration or biosynthesis within microbial cells.

Data Summary Table

Property	Value
Molecular Formula	C₁₅H₂₂I₂
Molecular Weight	456.144 g/mol
Density	1.661 g/cm³
Boiling Point	422.8 °C
Flash Point	198.8 °C
Antibacterial Activity	Effective against Gram-positive and Gram-negative bacteria
Antifungal Activity	Inhibitory effects on fungi like Candida albicans
Cytotoxicity	Moderate at high concentrations

Comparison with Similar Compounds

The compound is compared below with structurally related benzene derivatives, focusing on substituent patterns, physicochemical properties, and experimental data from the evidence.

Structural Isomers of Tetramethylbenzene

Compound Name	CAS Number	Substituents	Molecular Weight (g/mol)	Key Data from *
1,2,4,5-Tetramethylbenzene (durene)	95-93-2	1,2,4,5-tetramethyl	136.22	Values: 1.56–2.34
1,2,3,4-Tetramethylbenzene	488-23-3	1,2,3,4-tetramethyl	136.22	Values: 0.65–1.61
Target Compound	55712-70-4	1,2,4,5-tetramethyl + 2,2-diiodomethylpropyl	456.15	N/A (not listed)

Key Observations :

• Durene (1,2,4,5-tetramethylbenzene) : Exhibits higher relative values in experimental data (e.g., 1.56–2.34 in ) compared to its isomer 1,2,3,4-tetramethylbenzene (0.65–1.61), suggesting enhanced stability or reactivity due to symmetrical substitution .
• Impact of Iodine Substituents : The target compound’s diiodomethylpropyl group introduces significant steric bulk and polarizability, likely increasing its molecular weight by ~235% compared to durene. This modification may reduce volatility and enhance halogen-specific interactions (e.g., in catalytic or photochemical applications) .

Ethyl-Dimethylbenzene Derivatives

Compound Name	CAS Number	Substituents	Molecular Weight (g/mol)	Key Data from *
2-Ethyl-1,4-dimethylbenzene	Not provided	1,4-dimethyl + 2-ethyl	~148.26	Values: 0.75–1.71
1-Ethyl-2,4-dimethylbenzene	Not provided	2,4-dimethyl + 1-ethyl	~148.26	Values: 0.67–1.06

Key Observations :

• Ethyl-substituted derivatives exhibit lower experimental values (0.67–1.71) compared to durene (1.56–2.34), indicating that ethyl groups may reduce stability or alter solubility in the tested systems .

Halogenated Benzene Derivatives

Compound Name	CAS Number	Substituents	Molecular Weight (g/mol)	Key Data from *
Naphthalene	91-20-3	N/A (polycyclic aromatic)	128.17	Values: 0.82–1.91
1,2,4-Trichlorobenzene	120-82-1	1,2,4-trichloro	181.45	N/A

Key Observations :

• Naphthalene, a polycyclic analog, shows moderate experimental values (0.82–1.91), likely due to its planar structure and π-π interactions. In contrast, the target compound’s iodine substituents may facilitate distinct electronic or steric effects .
• Chlorinated benzenes (e.g., 1,2,4-trichlorobenzene) highlight the role of halogens in altering reactivity. However, iodine’s larger atomic radius and lower electronegativity compared to chlorine may render the target compound less reactive in electrophilic substitutions but more prone to radical-mediated reactions .

Q & A

Basic Research Questions

Q. What are the established synthesis routes for 1,2,4,5-Tetramethyl-3-(2,2-diiodomethylpropyl)benzene, and what are their limitations?

• Methodology : The compound can be synthesized via alkylation of 1,2,4,5-tetramethylbenzene (durene) with diiodomethylpropyl halides under Friedel-Crafts conditions. Catalytic systems involving modified zeolites (e.g., H-beta or H-Y) have shown efficacy, achieving ~22% yield with 71% selectivity in tetramethylbenzene derivatives . Challenges include steric hindrance from the tetramethyl groups and iodine’s propensity for side reactions (e.g., elimination or radical pathways).
• Characterization : Confirm product purity via $^1H$-NMR (deuterated chloroform) and GC-MS. The iodine substituents produce distinct isotopic patterns in mass spectra (e.g., m/z 456 for C$_{15}$H$_{22}$I$_2$) .

Q. How can the electronic and steric effects of the diiodomethylpropyl group influence reactivity in cross-coupling reactions?

• Methodology : Use DFT calculations (e.g., B3LYP/6-311++G(d,p)) to map electron density distribution. The iodine atoms act as directing groups in electrophilic substitution, while the bulky propyl chain impedes nucleophilic attack at the para position. Experimental validation via Suzuki-Miyaura coupling with arylboronic acids can test steric tolerance .

Advanced Research Questions

Q. What computational strategies are optimal for modeling the thermodynamic stability of this compound?

• Methodology : Hybrid functionals (e.g., B3LYP) with exact-exchange corrections improve accuracy for iodine-containing systems. Compare calculated enthalpy of formation (ΔH$_f$) against experimental combustion calorimetry data. Discrepancies >3 kcal/mol suggest inadequate dispersion correction or basis set limitations .

Q. How do isotopic labeling (e.g., deuterated analogs) aid in mechanistic studies of its degradation pathways?

• Methodology : Synthesize deuterated derivatives (e.g., 1,2,4,5-Tetramethylbenzene-d$_{14}$) via H/D exchange under acidic conditions. Track degradation intermediates using $^2H$-NMR and isotope-ratio mass spectrometry. For example, deuterium labeling at methyl groups can reveal kinetic isotope effects in oxidative cleavage reactions .

Q. What are the contradictions in reported spectral data for this compound, and how can they be resolved?

• Case Study : Discrepancies in $^{13}C$-NMR chemical shifts (e.g., methyl carbons at 18-22 ppm vs. 16-19 ppm) may arise from solvent effects or paramagnetic impurities. Replicate experiments in rigorously dried CDCl$_3$ and compare with solid-state NMR to isolate solvent artifacts .

Experimental Design Considerations

Q. Designing a protocol for crystallographic analysis of this compound: What challenges arise from iodine’s high electron density?

• Methodology : Use synchrotron X-ray sources to mitigate absorption artifacts. Refinement software (e.g., SHELXL) must account for anisotropic displacement parameters for iodine atoms. Co-crystallization with triphenylphosphine can improve crystal packing by reducing steric strain .

Q. How to optimize reaction conditions for scale-up while minimizing iodine waste?

• Methodology : Employ flow chemistry with immobilized catalysts (e.g., Pd/C on silica) to enhance turnover frequency. Monitor iodine byproducts (e.g., I$_2$) via UV-Vis spectroscopy (λ = 290 nm) and trap them with Na$_2$S$_2$O$_3$ .